4-Cyclopentyl-cyclohexanol
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Description
4-Cyclopentyl-cyclohexanol is a cyclohexanol derivative characterized by a cyclopentyl substituent at the 4-position of the cyclohexanol ring. Cyclohexanol derivatives generally exhibit moderate polarity due to the hydroxyl group, with physical and chemical behaviors influenced by the substituent’s size and electronic effects. The cyclopentyl group in 4-Cyclopentyl-cyclohexanol likely enhances lipophilicity compared to smaller substituents, impacting solubility, boiling point, and reactivity .
Properties
Molecular Formula |
C11H20O |
|---|---|
Molecular Weight |
168.28 g/mol |
IUPAC Name |
4-cyclopentylcyclohexan-1-ol |
InChI |
InChI=1S/C11H20O/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h9-12H,1-8H2 |
InChI Key |
DPSNMCASRHZLGH-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)C2CCC(CC2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects: Larger substituents (e.g., heptyl in ) increase molecular weight and lipophilicity, reducing water solubility. The cyclopentyl group in 4-Cyclopentyl-cyclohexanol balances moderate bulkiness without excessive hydrophobicity.
- Functional Groups: Phenol-containing analogs (e.g., 4-Cyclohexylphenol) exhibit higher acidity (pKa ~10) compared to cyclohexanol derivatives (pKa ~16) due to aromatic hydroxyl groups .
Physicochemical Properties
- Boiling/Melting Points: 4-Tert-Butylcyclohexanol has a boiling point of ~230°C, higher than unsubstituted cyclohexanol (161°C) due to increased van der Waals interactions . 4-Cyclohexylphenol’s melting point is likely elevated (>100°C) due to hydrogen bonding between phenol groups . 4-Cyclopentyl-cyclohexanol is expected to have a boiling point between 200–220°C, similar to tert-butyl analogs but lower than heptyl-substituted compounds .
- Solubility: Lipophilic substituents (e.g., cyclohexyl, heptyl) reduce water solubility. For example, 4-Tert-Butylcyclohexanol is sparingly soluble in water but miscible in organic solvents . Polar substituents (e.g., chlorine in 2-(4-chlorobenzyl)cyclohexanol) improve solubility in polar aprotic solvents .
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